N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide

• IUPAC Name: N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide
• InChI: InChI=1S/C13H18FNO4/c1-2-11(13(18)15-7-9(17)8-16)19-12-6-4-3-5-10(12)14/h3-6,9,11,16-17H,2,7-8H2,1H3,(H,15,18)/t9-,11?/m1/s1
• InChI Key: HSRUOSPJDBMRKI-BFHBGLAWSA-N
• Canonical SMILES: CCC(C(=O)NCC(CO)O)OC1=CC=CC=C1F
• Isomeric SMILES: CCC(C(=O)NC[C@H](CO)O)OC1=CC=CC=C1F
• Molecular Formula: C13H18FNO4
• Molecular Weight: 271.28 g/mol

Description

N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide, also known as GW501516, is a synthetic drug that is classified as a Peroxisome Proliferator-Activated Receptor Delta (PPARδ) agonist. This drug was initially developed for the treatment of metabolic and cardiovascular diseases, but it has gained popularity among athletes and bodybuilders due to its ability to enhance endurance and performance.

Mechanism of Action

N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide exerts its effects by activating PPARδ, a nuclear receptor that plays a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ leads to an increase in the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved energy metabolism and increased endurance.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It increases the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, leading to improved energy metabolism and increased endurance. It also reduces inflammation and improves insulin sensitivity, which may have potential therapeutic applications in the treatment of metabolic and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide in lab experiments is its ability to improve endurance and performance in animal models. This makes it a useful tool for studying the effects of exercise and physical activity on energy metabolism and cardiovascular health. However, one limitation of this drug is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide. One area of interest is its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases. Further research is needed to determine the safety and efficacy of this drug in human clinical trials. Another area of interest is its potential for use in sports performance enhancement. However, the use of this drug in sports is currently banned by the World Anti-Doping Agency (WADA), and further research is needed to determine its potential risks and benefits. Overall, this compound is a promising drug that has the potential to improve energy metabolism, reduce inflammation, and improve insulin sensitivity, but further research is needed to fully understand its effects and potential applications.

Synthesis Methods

The synthesis of N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide involves the reaction of 2-fluorophenol with 2-bromo-2-methylbutyric acid in the presence of a base such as potassium carbonate. The resulting product is then reacted with 2-amino-3,3-dimethylbutanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

N-[(2R)-2,3-dihydroxypropyl]-2-(2-fluorophenoxy)butanamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to improve lipid metabolism, reduce inflammation, and increase insulin sensitivity in animal models. In addition, it has been investigated for its potential to treat diseases such as obesity, diabetes, and cardiovascular diseases.